Cas no 2005470-83-5 (3-(3-Tert-butoxy-3-oxopropyl)benzoic acid)

• Product Name: 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid
• CAS No: 2005470-83-5
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD31760329
• CID: 4785732
• Update Time: 2025-06-15

3-(3-Tert-butoxy-3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butoxy-3-oxopropyl)benzoic acid
• C(C)(C)(C)OC(CCC=1C=C(C(=O)O)C=CC=1)=O
• 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid

• MDL： MFCD31760329
• Inchi： 1S/C14H18O4/c1-14(2,3)18-12(15)8-7-10-5-4-6-11(9-10)13(16)17/h4-6,9H,7-8H2,1-3H3,(H,16,17)
• InChI Key： YLLAQZSYRWWEMO-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Additional information on 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid

Comprehensive Overview of 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid (CAS No. 2005470-83-5)

3-(3-Tert-butoxy-3-oxopropyl)benzoic acid (CAS No. 2005470-83-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butoxy carbonyl group and a benzoic acid moiety, makes it a versatile building block for designing complex molecules. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse synthetic pathways.

In recent years, the demand for 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid has surged due to its applications in peptide coupling and prodrug development. With the rise of green chemistry and sustainable synthesis, this compound has gained attention for its potential in reducing waste and improving atom economy. Its CAS No. 2005470-83-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the trending topics linked to this compound is its role in bioconjugation techniques, which are critical for antibody-drug conjugates (ADCs) and targeted drug delivery systems. The tert-butoxy group acts as a protective moiety, enabling selective deprotection under mild conditions—a feature highly sought after in precision medicine. Additionally, its benzoic acid functionality allows for further derivatization, making it a favorite among medicinal chemists.

From an industrial perspective, 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid is often discussed in forums focusing on scale-up synthesis and process optimization. Companies are exploring its use in high-throughput screening libraries to accelerate drug discovery. The compound’s CAS No. 2005470-83-5 is also associated with patents related to biodegradable polymers, highlighting its multidisciplinary appeal.

For researchers, common queries include: "How to purify 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid?" or "What solvents are compatible with CAS No. 2005470-83-5?" These questions underscore the practical challenges and solutions in handling this compound. Its thermal stability and solubility profile are frequently analyzed to ensure reproducibility in experiments.

In summary, 3-(3-Tert-butoxy-3-oxopropyl)benzoic acid (CAS No. 2005470-83-5) bridges the gap between academic research and industrial applications. Its adaptability to green synthesis protocols and relevance in life sciences ensure its continued prominence in the chemical landscape. As innovation drives demand, this compound remains a cornerstone in modern synthetic chemistry.